2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carbohydrazide
Overview
Description
2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carbohydrazide is a compound of the thiazole family, which is a heterocyclic sulfur-containing aromatic ring system. It is a solid form .
Synthesis Analysis
Thiazolamide derivatives containing diphenyl ethers moiety were designed, synthesized, and studied for their antifungal activity and cell cytotoxicity . The synthesis process involves the use of 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid .Physical And Chemical Properties Analysis
This compound is a solid form . The related compound 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid has a molecular weight of 211.16 .Safety and Hazards
The safety data sheet for the related compound 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid indicates that it is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
Future Directions
Mechanism of Action
Target of Action
It is known to have a significant impact on the respiratory system
Mode of Action
It is known to be involved in Suzuki–Miyaura (SM) cross-coupling reactions , which are widely applied transition metal catalyzed carbon–carbon bond forming reactions. In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
Its involvement in sm cross-coupling reactions suggests that it may play a role in carbon–carbon bond formation processes .
Result of Action
It is known to cause skin and eye irritation, and may cause respiratory irritation . .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carbohydrazide. For instance, it is recommended to handle this compound only outdoors or in a well-ventilated area to avoid respiratory irritation . The compound should be stored in a well-ventilated place with the container kept tightly closed .
properties
IUPAC Name |
2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carbohydrazide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6F3N3OS/c1-2-11-4(6(7,8)9)3(14-2)5(13)12-10/h10H2,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMCVAGWEKQDCEG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(S1)C(=O)NN)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6F3N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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